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Compound of Interest

Compound Name: Pentadecyl carbonochloridate
CAS No.: 81705-90-0
Cat. No.: B1357741
Get Quote
. J

Executive Summary & Application Scope

Pentadecyl carbonochloridate (also known as Pentadecyl chloroformate;

-chloroformate) is a specialized lipophilic derivatizing agent used primarily to introduce a long-
chain alkyl tail (

) into nucleophilic substrates.[1]

Unlike short-chain chloroformates (e.g., ethyl or isobutyl) used for activation or transient
protection, the

variant is engineered for permanent or semi-permanent lipidization. This modification
dramatically alters the physicochemical profile of the target molecule, typically a phenol or thiol,
by increasing its LogP (partition coefficient).

Key Applications:

e Prodrug Synthesis: "Lipophilic Prodrug Charge Masking" (LPCM) to enhance membrane
permeability of polar drugs (phenols/thiols) via passive diffusion.
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e Liposomal Anchoring: Creating amphiphilic conjugates that self-assemble into lipid bilayers.

[1]

» Surface Modification: Generating hydrophobic Self-Assembled Monolayers (SAMs) on

nucleophilic surfaces.[1]

Chemical Profile & Handling

Compound: Pentadecyl carbonochloridate Formula:

Molecular Weight: ~290.87 g/mol (approx) Physical State: Waxy solid or viscous liquid
(dependent on purity/temperature; melting point near RT).

Critical Handling Protocols

e Moisture Sensitivity: Highly reactive with water.[1] Hydrolyzes to form pentadecanol,
, and HCI.

o Storage: Store at -20°C under Argon/Nitrogen.

o Usage: Allow to warm to room temperature (RT) in a desiccator before opening to prevent

condensation.

o Safety: Corrosive and lachrymator.[1] Generates HCI gas upon reaction.[1] All procedures

must be performed in a fume hood.[1]

Mechanistic Insight

The reaction follows a classic Nucleophilic Acyl Substitution (

Ac) pathway.[2] The high electrophilicity of the carbonyl carbon, enhanced by the electron-
withdrawing chlorine, makes it susceptible to attack by nucleophiles (Phenols/Thiols).

Reaction Pathway (DOT Visualization)
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Figure 1: Nucleophilic Acyl Substitution Mechanism
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Figure 1: The base (Pyridine/TEA) acts as an HCI scavenger, driving the equilibrium forward
and preventing acid-catalyzed side reactions.

Application Note A: Derivatization of Phenols

Objective: Synthesis of Alkyl Aryl Carbonates. Phenols are less nucleophilic than aliphatic
alcohols due to resonance delocalization.[1] Therefore, the use of a base is not just for
scavenging HCI, but often to generate the more reactive phenoxide species in situ.

Protocol A: Standard Lipophilic Carbonate Synthesis

Scale: 1.0 mmol Phenol equivalent.[1]
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Reagent Equivalents Role
Target Phenol 1.0eq Substrate
Electrophile (Slight excess
Pentadecyl Chloroformate 1.1-1.2eq )
accounts for hydrolysis)
Triethylamine (TEA) 1.5e€q Base (HCI Scavenger)
Catalyst (Nucleophilic catalyst,
DMAP 0.1eq optional but recommended for
sterically hindered phenols)
Dichloromethane (DCM) Solvent (0.1 M) Anhydrous reaction medium

Step-by-Step Methodology

e Preparation: Flame-dry a 25 mL round-bottom flask (RBF) and cool under

flow.

e Solubilization: Dissolve 1.0 mmol of the Target Phenol in 10 mL anhydrous DCM.
e Base Addition: Add 1.5 mmol TEA (and 0.1 mmol DMAP if phenol is bulky). Stir at

(ice bath) for 10 minutes.

e Reagent Addition: Dissolve 1.2 mmol Pentadecyl Chloroformate in 2 mL anhydrous DCM.
Add this solution dropwise to the reaction flask over 5-10 minutes.

o Why? Exothermic control.[1] Prevents local overheating and decomposition.[1]
o Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 2—4 hours.

o Monitoring: Check TLC (Thin Layer Chromatography).[1] The starting phenol spot should
disappear.

e Quench & Workup:

o Dilute with 20 mL DCM.
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o Wash with 1M HCI (2 x 10 mL) to remove excess TEA/DMAP/Pyridine.
o Wash with Sat.
(1 x 10 mL) to neutralize acid traces.[1]
o Wash with Brine (1 x 10 mL).[1]
e Drying: Dry organic layer over anhydrous

, filter, and concentrate in vacuo.

 Purification: The residue is often a waxy solid.[1] Recrystallize from cold Ethanol or perform
Flash Column Chromatography (Hexane/EtOAc gradient).[1]

Application Note B: Derivatization of Thiols

Objective: Synthesis of Thiocarbonates (specifically O-pentadecyl S-alkyl/aryl thiocarbonates).
Thiols are "soft" nucleophiles and highly reactive.[1] However, they are prone to oxidation
(disulfide formation).

Protocol B: Inert Atmosphere Thiocarbonylation

Critical Constraint: Oxygen must be rigorously excluded to prevent

formation.[1]

Reagent Equivalents Role
Target Thiol 1.0eq Substrate
Pentadecyl Chloroformate l.leq Electrophile

Base (Milder than TEA,

Pyridine 12 eq ) ) )
reduces risk of side reactions)

THF (Tetrahydrofuran) Solvent (0.1 M) Anhydrous, degassed

Step-by-Step Methodology

o Degassing: Sparge the anhydrous THF with Nitrogen or Argon for 15 minutes prior to use.[1]

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.bocsci.com/pentyl-chloroformate-cas-638-41-5-item-15528.html
https://www.bocsci.com/pentyl-chloroformate-cas-638-41-5-item-15528.html
https://www.bocsci.com/pentyl-chloroformate-cas-638-41-5-item-15528.html
https://www.bocsci.com/pentyl-chloroformate-cas-638-41-5-item-15528.html
https://www.bocsci.com/pentyl-chloroformate-cas-638-41-5-item-15528.html
https://www.bocsci.com/pentyl-chloroformate-cas-638-41-5-item-15528.html
https://www.bocsci.com/pentyl-chloroformate-cas-638-41-5-item-15528.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Setup: In a glovebox or under positive

pressure, dissolve 1.0 mmol Thiol in 10 mL THF.

o Base Addition: Add 1.2 mmol Pyridine. Cool to

o Reagent Addition: Add 1.1 mmol Pentadecyl Chloroformate (neat or in minimal THF)

dropwise.
o Observation: A white precipitate (Pyridine-HCI) may form immediately.[1]
e Reaction: Stir at

for 1 hour, then RT for 1 hour. Thiols react faster than phenols; prolonged stirring is rarely
needed.[1]

o Workup:

(¢]

Filter off the Pyridine-HCI precipitate if possible (or proceed to agueous workup).[1]

[¢]

Dilute with Ethyl Acetate.[1]

[¢]

Wash with 0.1M HCI (Cold) — Do not use strong oxidizers.

[e]

Wash with Brine.[1][2]
 Purification: Flash Chromatography.

o Note: Thiocarbonates are generally stable, but avoid prolonged exposure to silica gel.
Neutral alumina may be preferred if the product is acid-sensitive.[1]

Experimental Workflow & Validation

The following diagram outlines the decision logic and validation steps for the synthesis.
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Start: Select Substrate

Check Solubility
(DCM vs THF)

Soluble in DCM \Soluble in THF

Phenol Substrate Thiol Substrate
(Hard Nucleophile) (Soft Nucleophile)

Conditions: Conditions:
DCM, TEA/DMAP, 0°C -> RT THF, Pyridine, Inert Gas, 0°C

Workup:
Acid Wash (HCI) -> Brine -> Dry

Validation

1H NMR: IR Spectroscopy:
Shift of CH2-O (approx 4.2 ppm) Carbonate C=0 (1740-1760 cm-1)
Disappearance of -OH/-SH Thiocarbonate C=0 (1710-1730 cm-1)

Figure 2: Experimental Workflow and Validation Logic

Click to download full resolution via product page

Figure 2: Decision tree for solvent selection and validation parameters.
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Validation Parameters

 NMR: Look for the triplet signal of the
-methylene protons of the pentadecyl chain (
). This typically appears at
4.15 — 4.25 ppm.[1]

* IR Spectroscopy:
o Carbonate (Phenol product): Strong

stretch at 1740-1760 cm~1.[1]

o Thiocarbonate (Thiol product): Strong

stretch at 1710-1730 cm~* (shifted lower due to sulfur).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Ensure all solvents are
anhydrous. Check reagent

Low Yield Hydrolysis of Chloroformate quality (if white solid turned to
liquid/gel, it may be

decomposed).

Add catalyst (DMAP 10 mol%).
Starting Material Remains Steric Hindrance Increase temperature to reflux
(DCM) if stable.[1]

Degas solvents thoroughly.

Maintain positive

Disulfide Byproduct (Thiols) Oxidation
pressure.[1]
The product is amphiphilic
(lipid tail + polar head). Use

) ] brine and gentle swirling

Emulsion during Workup Surfactant Effect ) ) )
instead of vigorous shaking.
Add a small amount of MeOH
to break emulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bocsci.com [bocsci.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. An Efficient, One-Pot Synthesis of S-Alkyl Thiocarbamates from the Corresponding Thiols
Using the Mitsunobu Reagent [organic-chemistry.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Lipophilic Derivatization using
Pentadecyl Carbonochloridate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357741/docs#technical-guide-lipophilic-
derivatization-using-pentadecyl-carbonochloridate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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